Cas no 138037-33-9 (4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester)
138037-33-9 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
CAS No:138037-33-9
MF:C12H13N3O3
MW:247.249922513962
CID:1257126
Update Time:2024-08-04
4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-, ethyl ester
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- Inchi: 1S/C12H13N3O3/c1-3-18-12(17)8-5-14-10-9(13)4-7(2)6-15(10)11(8)16/h4-6H,3,13H2,1-2H3
- InChI Key: QNRDJSPPYOZBJH-UHFFFAOYSA-N
- SMILES: C12C(N)=CC(C)=CN1C(=O)C(C(OCC)=O)=CN=2
Computed Properties
- Exact Mass: 247.09579
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 415.1±55.0 °C(Predicted)
- PSA: 84.99
- pka: 2.88±0.20(Predicted)
4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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